![molecular formula C9H9BrO2 B135554 Methyl 4-(bromomethyl)benzoate CAS No. 2417-72-3](/img/structure/B135554.png)
Methyl 4-(bromomethyl)benzoate
Overview
Description
Methyl 4-(bromomethyl)benzoate is an ester derivative of a bromoalkylated benzoic acid . It is used in the preparation of potential anti-HIV agents and as a catalyst for rearrangement of benzylthiothiazoline derivatives in the preparation of aldose reductase inhibitors . The ester group is slightly twisted out of the plane of the central aromatic ring .
Synthesis Analysis
Methyl 4-(bromomethyl)benzoate can be synthesized by adding 10 mmol 4-bromobenzoic acid, 100 mmol methanol, and 1.5 mmol dichlorohydantoin into a 50 mL three-necked flask, setting up a reflux device, and stirring and reacting at 60°C for 7 hours . After the methanol is recovered by rotary evaporation, it is transferred to a separatory funnel, and 20 mL of ethyl acetate is added, washed with 5% sodium carbonate solution, washed with water, dried with anhydrous sodium sulfate, and the solvent is removed under reduced pressure to obtain methyl 4-bromobenzoate .Molecular Structure Analysis
The molecular formula of Methyl 4-(bromomethyl)benzoate is C9H9BrO2 . The ester group is slightly twisted out of the plane of the central aromatic ring .Chemical Reactions Analysis
Methyl 4-(bromomethyl)benzoate is a para-substituted aryl bromide . It is an important drug intermediate .Physical And Chemical Properties Analysis
Methyl 4-(bromomethyl)benzoate has a molecular weight of 229.07 . It has a boiling point of 309.7±0.0 °C at 760 mmHg and a melting point of 57-58 °C . The density is 1.5±0.1 g/cm3 .Scientific Research Applications
Drug Synthesis and Medicinal Chemistry
Methyl 4-(bromomethyl)benzoate serves as a valuable intermediate in drug synthesis. Researchers utilize it to create potential anti-HIV agents . Additionally, it acts as a catalyst for rearranging benzylthiothiazoline derivatives, which play a role in the preparation of aldose reductase inhibitors .
Safety and Hazards
Methyl 4-(bromomethyl)benzoate is considered hazardous. It is harmful if swallowed, causes severe skin burns and eye damage, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation . It is recommended to wear protective gloves/clothing/eye protection/face protection, use only outdoors or in a well-ventilated area, and avoid breathing dust/fume/gas/mist/vapors/spray .
Future Directions
Methyl 4-(bromomethyl)benzoate is used in the preparation of potential anti-HIV agents . It is also used as a catalyst for rearrangement of benzylthiothiazoline derivatives in the preparation of aldose reductase inhibitors . These areas could be potential future directions for research and development.
Mechanism of Action
Target of Action
Methyl 4-(bromomethyl)benzoate is an organic compound that serves as an important intermediate in the synthesis of various pharmaceutical agents . The specific targets of this compound can vary depending on the final product it is used to synthesize. For instance, it has been used in the preparation of potential anti-HIV agents .
Mode of Action
The mode of action of Methyl 4-(bromomethyl)benzoate is primarily through its role as a reactant in chemical synthesis. It can participate in various reactions to form new compounds. For example, it can undergo a reaction with berberrubine to form 9-O-(4-carboxybenzyl)berberine (CBB) .
Result of Action
The molecular and cellular effects of Methyl 4-(bromomethyl)benzoate are determined by the final compounds it is used to synthesize. For instance, when used in the synthesis of potential anti-HIV agents, the resulting compounds can inhibit the replication of the HIV virus .
Action Environment
The action of Methyl 4-(bromomethyl)benzoate is influenced by various environmental factors. For instance, it is sensitive to air , indicating that its stability and reactivity can be affected by exposure to oxygen. Additionally, safety data suggests that it should be stored under inert gas (nitrogen or argon) at 2-8°C , suggesting that temperature and atmospheric conditions can influence its stability and efficacy.
properties
IUPAC Name |
methyl 4-(bromomethyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLWBJPPMPLPZIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4049406 | |
Record name | Methyl 4-(bromomethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4049406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(bromomethyl)benzoate | |
CAS RN |
2417-72-3 | |
Record name | Methyl 4-(bromomethyl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2417-72-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methyl 4-(bromomethyl)benzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002417723 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2417-72-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83959 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Methyl 4-(bromomethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4049406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 4-(bromomethyl)-, methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.856 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Methyl 4-(bromomethyl)benzoate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C9GY6V54X6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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